Cas no 1804351-28-7 (Ethyl 4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804351-28-7
• MF: C₁₁H₁₁F₃N₂O₆
• MW: 324.210053682327
• CID: 4840545
• Update Time: 2025-10-25

Ethyl 4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H11F3N2O6/c1-3-21-8(17)4-6-9(22-11(12,13)14)10(20-2)7(5-15-6)16(18)19/h5H,3-4H2,1-2H3
• InChI Key： WNBMYTTZMJRMNK-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=CN=C1CC(=O)OCC)[N+](=O)[O-])OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 400
• XLogP3: 2
• Topological Polar Surface Area: 104

Additional information on Ethyl 4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate

Ethyl 4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate: A Comprehensive Overview

Ethyl 4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate, also known by its CAS number 1804351-28-7, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups. The presence of a nitro group, a trifluoromethoxy group, and an ethyl acetate moiety makes it a versatile molecule with unique chemical properties.

The synthesis of Ethyl 4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate involves a series of carefully designed reactions to introduce and modify the functional groups on the pyridine ring. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for its production. Researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to optimize the reaction conditions, ensuring higher yields and better purity of the final product.

One of the most notable applications of this compound is in the field of medicinal chemistry. The nitro group and trifluoromethoxy group are known to confer potent biological activities, making this compound a promising candidate for drug discovery. Studies have shown that Ethyl 4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate exhibits significant anti-inflammatory and anticancer properties. Its ability to inhibit key enzymes involved in inflammatory pathways has made it a subject of interest for developing novel therapeutic agents.

In addition to its medicinal applications, this compound has also found utility in agricultural chemistry. The trifluoromethoxy group imparts excellent herbicidal activity, making it a potential candidate for developing new generations of herbicides. Recent research has focused on understanding the mechanism of action of this compound in plants, with particular emphasis on its ability to inhibit specific enzymatic pathways responsible for plant growth.

The structural complexity of Ethyl 4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate also makes it an attractive molecule for studying chemical reactivity and catalysis. Its reactivity towards various nucleophiles and electrophiles has been extensively studied, providing valuable insights into its potential as an intermediate in organic synthesis. The presence of multiple electron-withdrawing groups enhances its electrophilic character, making it a useful substrate for nucleophilic aromatic substitution reactions.

From an environmental perspective, the stability and biodegradability of Ethyl 4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate have been evaluated to assess its impact on ecosystems. Studies indicate that under certain conditions, the compound undergoes slow degradation, releasing less harmful byproducts. However, further research is required to fully understand its environmental fate and develop strategies for safe disposal.

In conclusion, Ethyl 4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate is a multifaceted compound with diverse applications across various disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, agricultural chemistry, and organic synthesis. As research continues to uncover new properties and applications, this compound is poised to play an even more significant role in advancing scientific knowledge and technological innovation.